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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015 Get Quote

This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the proper disposal procedures for guanidine nitrate
waste.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with guanidine nitrate waste?

A1: Guanidine nitrate is classified as a strong oxidizer (UN Hazard Class 5.1).[1][2] The

primary hazards include:

Fire and Explosion Risk: It can intensify fires and may explode if heated, subjected to shock,

or friction.[2][3][4] It can form explosive mixtures with combustible materials, reducing

agents, and strong acids.[5]

Health Hazards: It is harmful if swallowed and causes serious eye irritation.[5][6][7] It may

also cause skin and respiratory irritation.[5][8]

Q2: What materials are incompatible with guanidine nitrate?

A2: Guanidine nitrate is extremely reactive or incompatible with a range of substances,

including:

Reducing agents[5][8]
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Combustible materials (e.g., wood, paper, oil)[1][8]

Organic materials[8]

Strong acids[5][6]

Bases[5]

Metal powders[5]

Chlorates[5]

Q3: Can I dispose of small amounts of guanidine nitrate waste down the drain?

A3: No, you should not dispose of guanidine nitrate waste down the drain without proper

treatment.[3] It is harmful to aquatic organisms and can cause long-term adverse effects in the

aquatic environment.[5][6] Additionally, it is crucial to prevent it from entering sewers.[2][3][8]

Q4: How should I store guanidine nitrate waste before disposal?

A4: Store guanidine nitrate waste in a designated, clearly labeled, and tightly closed

container.[6] The storage area should be cool, dry, and well-ventilated.[6][8] It is critical to store

it away from incompatible materials, heat, sparks, and open flames.[6][8] Oxidizing materials

should be kept in a separate safety storage cabinet or room.[8]

Q5: What personal protective equipment (PPE) should I wear when handling guanidine nitrate
waste?

A5: When handling guanidine nitrate waste, you should wear appropriate personal protective

equipment, including:

Safety glasses or chemical goggles[8]

A lab coat[8]

Chemical-resistant gloves (e.g., PVC)[5]

A dust respirator if there is a risk of generating dust[8]
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Troubleshooting Guide
Issue: I have spilled a small amount of solid guanidine nitrate.

Solution:

Evacuate and Secure: Evacuate the immediate area and restrict access.[3] Eliminate all

sources of ignition.[8]

Assess the Spill: For small spills, you may proceed with cleanup if you are trained and it is

safe to do so. For large spills, contact your institution's Environmental Health and Safety

(EHS) office immediately.[3]

Cleanup:

Do NOT use combustible materials like paper towels to clean up the spill.[3]

Do NOT absorb in sawdust or other combustible absorbents.[2][3]

Carefully sweep the spilled solid into a suitable, labeled waste disposal container.[2][3][8]

If appropriate, moisten the material first to prevent dusting.[2][3]

Decontamination: Decontaminate the spill area with a suitable laboratory detergent and

water.

Issue: The neutralization reaction is generating a lot of heat.

Solution:

The neutralization of strong oxidizers can be exothermic.

Slow Down: Immediately slow down the rate of addition of the neutralizing agent.

Cooling: If necessary, place the reaction vessel in an ice bath to help control the

temperature.

Stirring: Ensure continuous and efficient stirring to dissipate heat throughout the solution.
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Issue: I'm not sure if my guanidine nitrate waste is contaminated with other chemicals.

Solution:

If you are unsure about the composition of your waste stream, do not attempt to neutralize it.

Label as Unknown: Label the waste container clearly as "Hazardous Waste - Unknown

Composition."

Consult EHS: Contact your institution's EHS office for guidance. They will have procedures

for identifying and disposing of unknown chemical waste. Mixing incompatible chemicals

during a neutralization attempt can be extremely dangerous.

Quantitative Data
The following table summarizes key quantitative data for guanidine nitrate.

Property Value

Molecular Formula CH₅N₃·HNO₃

Molecular Weight 122.08 g/mol

Appearance White crystalline solid

Melting Point 213.00 - 215.00 °C

Solubility in Water 130 g/L at 20°C

pH (1% solution) ~7 (Neutral)

UN Number 1467

Hazard Class 5.1 (Oxidizer)

Oral LD50 (Rat) 730 mg/kg

Oral LD50 (Mouse) 1028 mg/kg

Experimental Protocols
Protocol 1: Neutralization of Aqueous Guanidine Nitrate Waste (for small quantities)
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This protocol is adapted from a general procedure for the disposal of small quantities of

oxidizing agents.[5] Always perform this procedure in a certified chemical fume hood while

wearing appropriate PPE.

Materials:

Aqueous guanidine nitrate waste (prepare a ~3% solution if starting with solid)

Sulfuric acid (dilute)

Sodium bisulfite (50% excess)

Large glass beaker

Stir plate and stir bar

pH meter or pH paper

Procedure:

Dilution: Place the aqueous guanidine nitrate waste in a large glass beaker on a stir plate.

If the solution is concentrated, dilute it with water to approximately a 3% concentration.

Acidification: While stirring, cautiously and slowly add dilute sulfuric acid to the solution until

the pH reaches 2.[5] Monitor the pH continuously.

Neutralization: Gradually add a 50% excess of sodium bisulfite solution to the acidified waste

with constant, vigorous stirring.[5] The bisulfite will reduce the nitrate. Be aware that this

reaction may be exothermic.

pH Adjustment: After the addition of sodium bisulfite is complete, check the pH of the

solution. If necessary, adjust the pH to a neutral range (6-8) using a suitable base (e.g.,

sodium hydroxide or sodium bicarbonate).

Disposal: Once the solution is neutralized and the pH is stable in the neutral range, it can be

disposed of in accordance with local and institutional regulations. This may include disposal

down the drain with copious amounts of water, but always confirm with your EHS office first.
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Diagrams
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Caption: Decision workflow for guanidine nitrate waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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